Cas no 1040320-47-5 (4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1040320-47-5
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5230221
• PubChem ID: 30050763
• Update Time: 2026-03-07

4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(4-chloro-2-methylphenyl)-
• 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C12H12ClNS/c1-9-6-11(13)2-3-12(9)14-7-10-4-5-15-8-10/h2-6,8,14H,7H2,1H3
• InChI Key： VSYUBJWJLYZMMG-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=C(Cl)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline

4-Chloro-2-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1040320-47-5): An Overview

4-Chloro-2-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1040320-47-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its chloro, methyl, and thiophenyl substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline consists of an aniline core with a chlorine atom at the para position, a methyl group at the ortho position, and a thiophenylmethyl group attached to the nitrogen atom. This combination of functional groups imparts specific reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations.

In recent years, there has been a growing interest in the use of 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline as a building block in the synthesis of pharmaceuticals. The presence of the thiophenyl group, which is known for its electron-donating properties, can enhance the biological activity and pharmacokinetic properties of the final products. Additionally, the chlorine and methyl substituents can influence the lipophilicity and metabolic stability of the compounds derived from this intermediate.

One notable application of 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline is in the development of novel antitumor agents. Research has shown that compounds derived from this intermediate exhibit potent cytotoxic activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline demonstrated significant antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116).

Beyond its use in cancer research, 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline has also been explored for its potential in other therapeutic areas. A recent study in Organic & Biomolecular Chemistry highlighted its role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique structural features of this compound allow for fine-tuning of the pharmacological profile of SSRIs, potentially leading to improved efficacy and reduced side effects.

The synthetic versatility of 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline has also been leveraged in the development of new materials. In materials science, this compound has been used as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials have applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the thiophenyl group enhances the electronic properties of these materials, making them suitable for high-performance devices.

In addition to its synthetic applications, 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline has been studied for its environmental impact. Research has shown that this compound is relatively stable under standard conditions but can undergo degradation under certain environmental conditions. A study published in Environmental Science & Technology investigated the biodegradation pathways of this compound in soil and water systems. The results indicated that while it is not highly persistent, proper handling and disposal are still necessary to minimize any potential environmental risks.

The safety profile of 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline is another important consideration for its use in various applications. Toxicological studies have generally shown that this compound is well-tolerated at low concentrations but can exhibit toxicity at higher levels. Therefore, it is essential to follow appropriate safety guidelines when handling this compound to ensure worker safety and environmental protection.

In conclusion, 4-chloro-2-methyl-N-(thiophen-3-yl)methylaniline (CAS No. 1040320-47-5) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and environmental studies. Its unique chemical structure provides a foundation for developing novel drugs, advanced materials, and environmentally friendly products. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in various scientific disciplines.